Cas no 1807197-07-4 (Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate)

• Product Name: Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate
• CAS No: 1807197-07-4
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5010311
• Update Time: 2025-10-30

Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate

• Inchi： 1S/C13H15NO2S/c1-3-9-5-6-10(8-14)11(13(9)17)7-12(15)16-4-2/h5-6,17H,3-4,7H2,1-2H3
• InChI Key： TVDYGLPOAIMJBZ-UHFFFAOYSA-N
• SMILES： SC1C(=CC=C(C#N)C=1CC(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate

Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate (CAS No. 1807197-07-4): A Comprehensive Overview

Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate (CAS No. 1807197-07-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its cyano group, ethyl substituents, and mercapto functionality, which collectively contribute to its distinct properties and reactivity.

The cyano group in Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate imparts a high degree of electron-withdrawing capability, making the molecule highly reactive in various chemical transformations. This property is particularly valuable in the synthesis of complex organic molecules, where the cyano group can serve as a versatile functional handle for further derivatization. Recent studies have shown that compounds containing cyano groups can be efficiently converted into a variety of useful intermediates, such as carboxylic acids, amides, and nitriles, through well-established chemical reactions.

The presence of ethyl substituents in the molecule adds steric bulk and influences the overall conformational flexibility of the compound. This can be advantageous in designing molecules with specific biological activities, as the ethyl groups can modulate the interactions between the molecule and its biological targets. For instance, in drug design, ethyl substituents can enhance the lipophilicity of a compound, thereby improving its membrane permeability and bioavailability.

The mercapto group (or thiol group) is another key feature of Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate. Thiol groups are known for their ability to form disulfide bonds, which are crucial in many biological processes, including protein folding and redox signaling. In addition, thiol groups can participate in various chemical reactions, such as nucleophilic substitution and Michael addition, making them valuable for synthetic applications. Recent research has highlighted the potential of thiol-containing compounds in developing new therapeutic agents for diseases involving oxidative stress and inflammation.

In the context of medicinal chemistry, Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate has shown promise as a lead compound for the development of novel drugs. Its unique combination of functional groups makes it an attractive candidate for modifying existing drug molecules or designing new ones with improved pharmacological properties. For example, studies have demonstrated that compounds with similar structures can exhibit potent anti-inflammatory and antioxidant activities, which are highly relevant to the treatment of chronic diseases such as arthritis and cardiovascular disorders.

Furthermore, the synthesis of Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate has been optimized using modern synthetic techniques to ensure high yields and purity. Advanced methods such as transition-metal catalysis and green chemistry approaches have been employed to minimize environmental impact and improve the overall efficiency of the synthesis process. These advancements not only facilitate large-scale production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, Ethyl 6-cyano-3-ethyl-2-mercaptophenylacetate (CAS No. 1807197-07-4) is a multifaceted organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure, characterized by the presence of cyano, ethyl, and mercapto groups, offers a wide range of opportunities for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a crucial role in advancing our understanding of complex chemical systems and developing innovative solutions for pressing medical challenges.